(1s,3s)-3-(pyrrolidin-1-yl)cyclobutane-1-carboxylic acid hydrochloride, cis
Overview
Description
(1S,3S)-3-(Pyrrolidin-1-yl)cyclobutane-1-carboxylic acid hydrochloride, cis (1S,3S-3-PCCA-HCl) is a chiral cyclic carboxylic acid salt that has been used in various scientific and research applications. It is a white, crystalline solid that is highly soluble in water and ethanol. The compound is also known as (1S,3S)-3-PCCA-HCl, 1S,3S-3-PCCA-HCl, and (1S,3S)-3-PCCA-HCl.
Scientific Research Applications
1S,3S-3-PCCA-HCl has been used in a variety of scientific and research applications. It has been used as a chiral resolving agent in the resolution of racemic compounds. It has also been used in the synthesis of various chiral compounds and in the synthesis of peptides and oligonucleotides. In addition, it has been used in the synthesis of chiral catalysts and in the synthesis of chiral drugs.
Mechanism of Action
1S,3S-3-PCCA-HCl acts as a chiral resolving agent by binding to the racemic mixture of compounds and forming an optically active complex. This complex is then separated from the mixture, allowing the individual enantiomers to be recovered.
Biochemical and Physiological Effects
1S,3S-3-PCCA-HCl has not been found to have any significant biochemical or physiological effects. Its effects are limited to its use as a chiral resolving agent in the resolution of racemic compounds.
Advantages and Limitations for Lab Experiments
The main advantage of using 1S,3S-3-PCCA-HCl as a chiral resolving agent is its high solubility in water and ethanol. This makes it easy to use and allows for the resolution of compounds in aqueous and organic solvents. The main limitation of using 1S,3S-3-PCCA-HCl is that it is a relatively expensive compound.
Future Directions
1S,3S-3-PCCA-HCl has potential applications in the development of new chiral resolving agents and in the synthesis of new chiral compounds. It may also have potential applications in the synthesis of peptides and oligonucleotides, as well as in the synthesis of chiral catalysts and chiral drugs. Additionally, it may have potential applications in the development of new chiral resolving agents and in the synthesis of new chiral compounds. Finally, it may have potential applications in the development of new analytical methods for the determination of enantiomeric purity.
Synthesis Methods
1S,3S-3-PCCA-HCl is synthesized via a two-step process. The first step involves the condensation of pyrrolidine with cyclobutane-1-carboxylic acid to form the cyclic ester. This reaction is catalyzed by an acid such as hydrochloric acid. The second step involves the hydrolysis of the ester to form the acid salt. This reaction is catalyzed by a base such as sodium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1s,3s)-3-(pyrrolidin-1-yl)cyclobutane-1-carboxylic acid hydrochloride, cis involves the reaction of cyclobutanone with pyrrolidine followed by a series of chemical reactions to obtain the final product.", "Starting Materials": [ "Cyclobutanone", "Pyrrolidine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with pyrrolidine in the presence of sodium borohydride to obtain (1s,3s)-3-(pyrrolidin-1-yl)cyclobutan-1-ol.", "Step 2: The resulting alcohol is then reacted with hydrochloric acid to obtain (1s,3s)-3-(pyrrolidin-1-yl)cyclobutan-1-ol hydrochloride.", "Step 3: The hydrochloride salt is then reacted with sodium hydroxide to obtain the free base form of the compound.", "Step 4: The free base is then extracted using ethyl acetate and the organic layer is washed with water.", "Step 5: The organic layer is then dried over anhydrous sodium sulfate and the solvent is evaporated to obtain the final product, (1s,3s)-3-(pyrrolidin-1-yl)cyclobutane-1-carboxylic acid hydrochloride, cis." ] } | |
CAS RN |
2727134-64-5 |
Molecular Formula |
C9H16ClNO2 |
Molecular Weight |
205.7 |
Purity |
95 |
Origin of Product |
United States |
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